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Compound of Interest

Compound Name: 2-Chloromandelic acid

Cat. No.: B083355 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 2-Chloromandelic acid, including detailed personal protective

equipment (PPE) protocols, operational plans, and disposal procedures.

2-Chloromandelic acid is a chemical compound that requires careful handling due to its

potential hazards. It is classified as a substance that can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[1][2][3] Adherence to proper safety protocols is

crucial to minimize risk and ensure the well-being of all laboratory personnel.

Hazard Identification and Classification
Properly identifying the hazards associated with 2-Chloromandelic acid is the first step in safe

handling. The primary routes of exposure are inhalation, skin contact, and eye contact.

Hazard Classification Category Description

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1]

Serious Eye Damage/Irritation Category 2
Causes serious eye irritation.

[1]

Specific target organ toxicity

(single exposure)
Category 3

May cause respiratory

irritation.[1]
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Personal Protective Equipment (PPE) Protocol
A comprehensive PPE plan is non-negotiable when working with 2-Chloromandelic acid. The

following table outlines the minimum required PPE.

Body Part
Personal Protective
Equipment

Specifications and
Recommendations

Eyes/Face Safety Goggles or Glasses

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

A full-face shield may be

necessary for splash hazards.

[4]

Skin Chemical-resistant Gloves

Nitrile or butyl rubber gloves

are recommended.[5] Gloves

must be inspected prior to use

and disposed of after

contamination.[6]

Protective Clothing

A lab coat or other protective

clothing should be worn to

prevent skin exposure.[1][7]

Sleeves should be worn

outside of gloves, and trouser

cuffs outside of boots.[4]

Respiratory Respirator

Use in a well-ventilated area.

[1][2][3] If ventilation is

inadequate or dust is

generated, a NIOSH-approved

N95 (US) or type P1 (EN 143)

dust mask or higher-level

respirator should be used.

PPE Selection Workflow
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The following diagram illustrates the logical workflow for selecting the appropriate PPE when

handling 2-Chloromandelic acid.

Hazard Assessment

PPE Selection

Safe Handling Procedure

Handling 2-Chloromandelic Acid

Identify Hazards:
- Skin Irritation
- Eye Irritation

- Respiratory Irritation

Select Eye/Face Protection:
- Safety Goggles/Glasses (EN166/OSHA)

- Face Shield (if splash risk)

Select Skin Protection:
- Chemical-Resistant Gloves (Nitrile/Butyl)

- Lab Coat/Protective Clothing

Select Respiratory Protection:
- Well-Ventilated Area

- Respirator (N95 or higher if needed)

Proceed with Handling

Click to download full resolution via product page

Caption: PPE Selection Workflow for 2-Chloromandelic Acid.

Operational and Disposal Plans
Safe Handling and Storage:

Handling: Always handle 2-Chloromandelic acid in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation of dust or vapors.[1][2][3] Avoid contact with skin

and eyes and prevent the formation of dust.[3][6] Wash hands thoroughly after handling.[1][2]
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[1][3]

First-Aid Measures:

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[1][6]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek medical attention.[1]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and seek medical attention.

[1][2][6]

Ingestion
Do NOT induce vomiting. Clean mouth with

water and seek medical attention.[1]

Spill and Disposal Procedures:

Spill Response: In case of a spill, wear appropriate PPE, and prevent further leakage if safe

to do so.[2] Sweep up the solid material and place it into a suitable, labeled container for

disposal.[1][3] Avoid creating dust.[6]

Waste Disposal: Dispose of 2-Chloromandelic acid and any contaminated materials at an

approved waste disposal plant.[1][2] Contact a licensed professional waste disposal service.

[6] Contaminated packaging should be disposed of as unused product.[6]

By implementing these safety and logistical protocols, researchers can confidently and safely

handle 2-Chloromandelic acid, fostering a secure and productive research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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